N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide
• InChI: InChI=1S/C15H19ClN2O2/c1-11-12(16)6-5-7-13(11)17-14(19)10-18-9-4-2-3-8-15(18)20/h5-7H,2-4,8-10H2,1H3,(H,17,19)
• InChI Key: XCUWSUCJOVPEPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CN2CCCCCC2=O
• Molecular Formula: C15H19ClN2O2
• Molecular Weight: 294.77 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. It is thought to enhance the inhibitory effects of GABA by binding to the GABA-A receptor and increasing the opening of chloride ion channels.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide has been shown to have various biochemical and physiological effects. It has been found to reduce seizure activity in animal models of epilepsy, suggesting its potential use as an anticonvulsant. It has also been shown to have analgesic effects in animal models of pain. Additionally, it has been found to have anxiolytic effects, reducing anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide in lab experiments is its potential as a research tool for studying the GABAergic system. Its ability to enhance the inhibitory effects of GABA makes it useful for investigating the role of this neurotransmitter in various physiological processes. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to interpret results.

Future Directions

There are several potential future directions for research on N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide. One direction is to further investigate its potential as an anticonvulsant and analgesic agent. Another direction is to explore its potential use as an anxiolytic agent. Additionally, further research could be done to elucidate the exact mechanism of action and to investigate its potential use as a research tool for studying the GABAergic system.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide involves the reaction of 3-chloro-2-methylbenzoic acid with 2-amino-1-cyclohexanol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form an intermediate amide. This intermediate is then reacted with acetic anhydride to obtain the final product.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide has potential applications in various scientific research areas, including medicinal chemistry, pharmacology, and neuroscience. It has been studied for its potential use as an anticonvulsant, analgesic, and anxiolytic agent.